Cas no 104774-87-0 (Cinacalcet metabolite M4)
Cinacalcet metabolite M4 structure
Product Name:Cinacalcet metabolite M4
CAS No:104774-87-0
MF:C10H12F3N
MW:203.204193115234
MDL:MFCD06213071
CID:858452
PubChem ID:19797640
Update Time:2025-04-19
Cinacalcet metabolite M4 Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-(Trifluoromethyl)phenyl)propan-1-amine
- 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPYLAMINE
- 3-[3-(trifluoromethyl)phenyl]propan-1-amine
- [3-(3-Trifluoromethylphenyl)propyl]amine
- 3-(3-trifluoromethylphenyl)propylamine
- AB23364
- AC1Q54E1
- AG-A-55346
- CTK7E7816
- SureCN365289
- 3-[3-(Trifluoromethyl)phenyl]propylamine
- alpha,alpha,alpha-Trifluoro-m-toluenepropylamine
- RARECHEM AL BW 1078
- 3-(TrifluoroMethyl)-benzenepropanaMine
- 3-[3-(Trifluoromethyl)phenyl]-1-propanamine
- Cinacalcet metabolite M4
- C77730
- HY-135601
- CS-0113585
- Z424783072
- MFCD06213071
- 104774-87-0
- EN300-55721
- SCHEMBL365289
- 3-(3-Trifluoromethyl-phenyl)-propylamine, AldrichCPR
- AKOS005265596
- DB-261681
- 3-(Trifluoromethyl)benzenepropanamine
- TS-07736
- Benzenepropanamine, 3-(trifluoromethyl)-
- DTXSID90600038
- 3-[3-(Trifluoromethyl)phenyl]-1-propylamine
-
- MDL： MFCD06213071
- Inchi： 1S/C10H12F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5,7H,2,4,6,14H2
- InChI Key： JMTLMFBJIQWJPW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CCCN)(F)F
Computed Properties
- Exact Mass: 203.09200
- Monoisotopic Mass: 203.09218387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.154±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 222.2±40.0 ºC (760 Torr),
- Flash Point: 92.6±12.0 ºC,
- Solubility: Very slightly soluble (0.89 g/l) (25 º C),
- PSA: 26.02000
- LogP: 3.29700
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
Cinacalcet metabolite M4 Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cinacalcet metabolite M4 Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Cinacalcet metabolite M4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T790993-25mg |
3-[3-(Trifluoromethyl)phenyl]propan-1-amine |
104774-87-0 | 25mg |
$ 58.00 | 2023-09-05 | ||
| TRC | T790993-50mg |
3-[3-(Trifluoromethyl)phenyl]propan-1-amine |
104774-87-0 | 50mg |
$ 69.00 | 2023-09-05 | ||
| TRC | T790993-250mg |
3-[3-(Trifluoromethyl)phenyl]propan-1-amine |
104774-87-0 | 250mg |
$ 109.00 | 2023-09-05 | ||
| MedChemExpress | HY-135601-50mg |
Cinacalcet metabolite M4 |
104774-87-0 | 50mg |
￥1650 | 2022-03-28 | ||
| MedChemExpress | HY-135601-100mg |
Cinacalcet metabolite M4 |
104774-87-0 | 100mg |
￥1950 | 2022-03-28 | ||
| MedChemExpress | HY-135601-250mg |
Cinacalcet metabolite M4 |
104774-87-0 | 250mg |
￥3500 | 2022-03-28 | ||
| ChemScence | CS-0113585-50mg |
Cinacalcet metabolite M4 |
104774-87-0 | 50mg |
$150.0 | 2022-04-28 | ||
| ChemScence | CS-0113585-100mg |
Cinacalcet metabolite M4 |
104774-87-0 | 100mg |
$195.0 | 2022-04-28 | ||
| ChemScence | CS-0113585-250mg |
Cinacalcet metabolite M4 |
104774-87-0 | 250mg |
$350.0 | 2022-04-28 | ||
| abcr | AB536520-1 g |
3-(3-Trifluoromethyl-phenyl)-propylamine; . |
104774-87-0 | 1g |
€173.60 | 2023-04-14 |
Cinacalcet metabolite M4 Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
104774-87-0 (Cinacalcet metabolite M4) Related Products
- 83616-19-7(Benzeneethanamine, alpha-propyl-3-(trifluoromethyl)-, (+-)-)
- 886763-10-6(Methyl-[3-(3-trifluoromethyl-phenyl)-propyl]-amine)
- 528867-35-8(BENZENEPENTANAMINE, 4-(TRIFLUOROMETHYL)-)
- 1225961-33-0(3-3-(Trifluoromethyl)phenylbutan-1-amine)
- 104774-93-8(3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride)
- 101488-60-2(4-(Trifluoromethyl)benzenepropanamine)
- 459872-43-6(4-Trifluoromethyl-N-methyl-benzenepropanamine)
- 181772-12-3(Benzenepropanamine,3,5-bis(trifluoromethyl)-)
- 73839-94-8(4-3-(trifluoromethyl)phenylbutan-2-amine)
- 1423034-77-8(4-4-(trifluoromethyl)phenylbutan-1-amine hydrochloride)
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